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Compound of Interest

Compound Name: 2-(2-Cyanophenoxy)acetic acid

CAS No.: 6574-95-4

Cat. No.: B1363870

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction
2-(2-Cyanophenoxy)acetic acid is a valuable building block in organic synthesis, finding

applications in the development of pharmaceuticals and other specialty chemicals. Its structure,

featuring a phenoxyacetic acid moiety ortho-substituted with a nitrile group, provides multiple

reactive sites for further chemical transformations. This document provides a comprehensive,

step-by-step guide for the synthesis of 2-(2-Cyanophenoxy)acetic acid, grounded in the

principles of the Williamson ether synthesis. The protocol is designed to be robust and

reproducible for laboratory-scale preparations.

Reaction Principle and Mechanism
The synthesis of 2-(2-Cyanophenoxy)acetic acid is achieved through a two-step process

rooted in the classic Williamson ether synthesis. This reaction involves the nucleophilic

substitution (SN2) of a halide by an alkoxide or, in this case, a phenoxide.[1][2]
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Step 1: Deprotonation of 2-Cyanophenol. The phenolic proton of 2-cyanophenol is acidic and

can be readily removed by a strong base, such as sodium hydroxide, to form the corresponding

sodium 2-cyanophenoxide. This salt is a potent nucleophile.

Step 2: Nucleophilic Substitution. The generated 2-cyanophenoxide ion then undergoes an

SN2 reaction with an ethyl haloacetate, typically ethyl chloroacetate. The phenoxide attacks the

electrophilic carbon of the ethyl chloroacetate, displacing the chloride ion and forming ethyl 2-

(2-cyanophenoxy)acetate.

Step 3: Hydrolysis. The final step is the base-catalyzed hydrolysis of the ethyl ester to the

corresponding carboxylic acid. Subsequent acidification protonates the carboxylate salt to yield

the final product, 2-(2-Cyanophenoxy)acetic acid.

The overall reaction scheme is depicted below:

Step 1 & 2: Williamson Ether Synthesis

Step 3: Hydrolysis and Acidification

2-Cyanophenol Ethyl 2-(2-cyanophenoxy)acetate
+ Ethyl Chloroacetate

NaOH

Ethyl Chloroacetate

NaCl

H2O

Ethyl 2-(2-cyanophenoxy)acetate 2-(2-Cyanophenoxy)acetic acid
Hydrolysis1. NaOH, H2O

2. HCl Ethanol

Click to download full resolution via product page

Caption: Overall reaction scheme for the synthesis of 2-(2-Cyanophenoxy)acetic acid.
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Reagent Formula MW ( g/mol ) CAS No. Hazards

2-Cyanophenol C₇H₅NO 119.12 611-20-1

Harmful if

swallowed,

causes serious

eye damage,

may cause an

allergic skin

reaction.[3][4]

Sodium

Hydroxide
NaOH 40.00 1310-73-2

Corrosive,

causes severe

skin burns and

eye damage.

Ethyl

Chloroacetate
C₄H₇ClO₂ 122.55 105-39-5

Flammable liquid

and vapor, toxic

if swallowed, in

contact with skin

or if inhaled,

causes skin

irritation and

serious eye

irritation.[5][6]

Ethanol C₂H₅OH 46.07 64-18-6

Highly flammable

liquid and vapor,

causes serious

eye irritation.

Diethyl Ether (C₂H₅)₂O 74.12 60-29-7

Extremely

flammable liquid

and vapor, may

form explosive

peroxides,

harmful if

swallowed.

Hydrochloric Acid

(conc.)

HCl 36.46 7647-01-0 Corrosive,

causes severe
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skin burns and

eye damage,

may cause

respiratory

irritation.

Anhydrous

Sodium Sulfate
Na₂SO₄ 142.04 7757-82-6

Not classified as

hazardous.

Experimental Protocol
Part 1: Synthesis of Ethyl 2-(2-Cyanophenoxy)acetate

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, dissolve 11.9 g (0.1 mol) of 2-cyanophenol in 100 mL of ethanol.

Base Addition: While stirring, slowly add a solution of 4.4 g (0.11 mol) of sodium hydroxide in

20 mL of water. Stir the mixture at room temperature for 30 minutes. A gentle warming may

be observed.

Addition of Ethyl Chloroacetate: To the resulting solution of sodium 2-cyanophenoxide, add

13.5 g (0.11 mol) of ethyl chloroacetate dropwise through the condenser.

Reflux: Heat the reaction mixture to reflux and maintain the reflux for 3-4 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).

Cooling and Precipitation: After the reaction is complete, cool the mixture to room

temperature. The product may begin to precipitate. Further cooling in an ice bath can

enhance precipitation.

Part 2: Hydrolysis to 2-(2-Cyanophenoxy)acetic Acid
Base Hydrolysis: To the reaction mixture from Part 1, add a solution of 8.0 g (0.2 mol) of

sodium hydroxide in 50 mL of water.

Second Reflux: Heat the mixture to reflux for an additional 1-2 hours to ensure complete

hydrolysis of the ester.[7]
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Solvent Removal: After cooling, remove the ethanol from the reaction mixture using a rotary

evaporator.

Work-up and Acidification: Transfer the remaining aqueous solution to a separatory funnel

and wash with 50 mL of diethyl ether to remove any unreacted starting materials or non-polar

impurities. Discard the organic layer.

Precipitation of the Product: Cool the aqueous layer in an ice bath and acidify by slowly

adding concentrated hydrochloric acid until the pH is approximately 1-2. A white precipitate

of 2-(2-Cyanophenoxy)acetic acid will form.

Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

solid with cold water to remove any inorganic salts.

Part 3: Purification
Recrystallization: The crude product can be purified by recrystallization.[8][9][10][11][12] A

suitable solvent system is an ethanol/water mixture. Dissolve the crude solid in a minimum

amount of hot ethanol and then add hot water dropwise until the solution becomes slightly

turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to induce

crystallization.

Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold

water, and dry in a vacuum oven.
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Caption: Experimental workflow for the synthesis of 2-(2-Cyanophenoxy)acetic acid.
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Characterization
The final product should be a white crystalline solid. The identity and purity of the synthesized

2-(2-Cyanophenoxy)acetic acid can be confirmed by the following analytical techniques:

Melting Point: A sharp melting point is indicative of high purity.

¹H NMR Spectroscopy: The proton NMR spectrum should show characteristic signals for the

aromatic protons, the methylene protons of the acetic acid side chain, and the carboxylic

acid proton. The aromatic protons will appear as a multiplet in the range of δ 7.0-7.8 ppm.

The methylene protons (-O-CH₂-) will be a singlet at approximately δ 4.8 ppm. The

carboxylic acid proton will be a broad singlet at a downfield chemical shift (typically > δ 10

ppm), which is exchangeable with D₂O.

¹³C NMR Spectroscopy: The carbon NMR spectrum will show signals for the aromatic

carbons, the nitrile carbon, the methylene carbon, and the carbonyl carbon of the carboxylic

acid.

FT-IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands. A

strong, broad absorption in the region of 2500-3300 cm⁻¹ is indicative of the O-H stretch of

the carboxylic acid. A sharp, strong peak around 1700-1730 cm⁻¹ corresponds to the C=O

stretch of the carboxylic acid. A sharp, medium intensity peak around 2220-2240 cm⁻¹ is

characteristic of the C≡N (nitrile) stretch. The C-O-C ether linkage will show stretching

vibrations in the 1200-1300 cm⁻¹ region.[13][14][15][16]

Safety Precautions
This experiment must be conducted in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves, must be worn at all times.

2-Cyanophenol is harmful if swallowed and can cause serious eye damage and skin

sensitization. Avoid inhalation and direct contact.[3][4]

Ethyl chloroacetate is flammable, toxic, and an irritant. Handle with care and avoid exposure

to heat or flames.[5][6]
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Sodium hydroxide and concentrated hydrochloric acid are highly corrosive. Handle with

extreme care to avoid skin and eye burns.

Diethyl ether is extremely flammable and can form explosive peroxides. Do not use near

open flames or sources of ignition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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